Cas no 280110-82-9 (1,3-Benzodioxole-5-ethanimidamide,N-hydroxy-)

1,3-Benzodioxole-5-ethanimidamide,N-hydroxy- structure
280110-82-9 structure
Product Name:1,3-Benzodioxole-5-ethanimidamide,N-hydroxy-
CAS No:280110-82-9
MF:C9H10N2O3
MW:194.187302112579
CID:248262
PubChem ID:44784998
Update Time:2025-04-19

1,3-Benzodioxole-5-ethanimidamide,N-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzodioxole-5-ethanimidamide,N-hydroxy-
    • N-HYDROXY-1,3-BENZODIOXOLE-5-ETHANIMIDAMIDE
    • 280110-82-9
    • 2-(1,3-benzodioxol-5-yl)-N'-hydroxyethanimidamide
    • DTXSID801263930
    • 2-(Benzo[d][1,3]dioxol-5-yl)-N-hydroxyacetimidamide
    • MDL: MFCD03426120
    • Inchi: 1S/C9H10N2O3/c10-9(11-12)4-6-1-2-7-8(3-6)14-5-13-7/h1-3,12H,4-5H2,(H2,10,11)
    • InChI Key: ZQMIHVUVBSFZJX-UHFFFAOYSA-N
    • SMILES: O1COC2C=CC(C/C(=N/O)/N)=CC1=2

Computed Properties

  • Exact Mass: 194.06900
  • Monoisotopic Mass: 194.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 77.1A^2

Experimental Properties

  • PSA: 74.57000
  • LogP: 1.40450
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